Tiglaldehyde
Tiglaldehyde
Tiglic aldehyde is a hemiterpene.
Brand Name:
Vulcanchem
CAS No.:
497-03-0
VCID:
VC20851777
InChI:
InChI=1S/C5H8O/c1-3-5(2)4-6/h3-4H,1-2H3/b5-3-
SMILES:
CC=C(C)C=O
Molecular Formula:
C5H8O
Molecular Weight:
84.12 g/mol
Tiglaldehyde
CAS No.: 497-03-0
Cat. No.: VC20851777
Molecular Formula: C5H8O
Molecular Weight: 84.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tiglic aldehyde is a hemiterpene. |
|---|---|
| CAS No. | 497-03-0 |
| Molecular Formula | C5H8O |
| Molecular Weight | 84.12 g/mol |
| IUPAC Name | (Z)-2-methylbut-2-enal |
| Standard InChI | InChI=1S/C5H8O/c1-3-5(2)4-6/h3-4H,1-2H3/b5-3- |
| Standard InChI Key | ACWQBUSCFPJUPN-HYXAFXHYSA-N |
| Isomeric SMILES | C/C=C(/C)\C=O |
| SMILES | CC=C(C)C=O |
| Canonical SMILES | CC=C(C)C=O |
| Boiling Point | 117.00 to 118.00 °C. @ 760.00 mm Hg |
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